Cas no 229329-85-5 (4-acetylthiomorpholine-3-carboxylic acid)

4-Acetylthiomorpholine-3-carboxylic acid is a thiomorpholine derivative featuring both acetyl and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its unique structure enables selective reactivity, particularly in the formation of heterocyclic compounds and peptidomimetics. The presence of the thioether moiety enhances its potential as a building block for sulfur-containing bioactive molecules. This compound is valued for its stability and compatibility with a range of reaction conditions, facilitating its use in medicinal chemistry research. Its well-defined chemical properties make it suitable for applications requiring precise molecular modifications, such as drug discovery and agrochemical development.

4-acetylthiomorpholine-3-carboxylic acid structure

229329-85-5 structure

Product Name:4-acetylthiomorpholine-3-carboxylic acid

CAS No:229329-85-5

MF:C₇H₁₁NO₃S

MW:189.232140779495

MDL:MFCD18819284

CID:245199

PubChem ID:57357774

Update Time:2025-06-07

4-acetylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Thiomorpholinecarboxylicacid, 4-acetyl-
- 4-acetylthiomorpholine-3-carboxylic acid
- AKOS017455307
- DTXSID70723850
- EN300-3012881
- 229329-85-5
- MDL： MFCD18819284
- Inchi： 1S/C7H11NO3S/c1-5(9)8-2-3-12-4-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11)
- InChI Key： QSBPFGNQILSANR-UHFFFAOYSA-N
- SMILES： S1CCN(C(C)=O)C(C(=O)O)C1

Computed Properties

Exact Mass: 189.04603
Monoisotopic Mass: 189.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 82.9Å²

Experimental Properties

PSA: 57.61

4-acetylthiomorpholine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3012881-1g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5		1g	$541.0	2023-09-06
Enamine	EN300-3012881-5g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5		5g	$1572.0	2023-09-06
Enamine	EN300-3012881-10g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5		10g	$2331.0	2023-09-06
Enamine	EN300-3012881-0.05g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5	95.0%	0.05g	$105.0	2025-03-19
Enamine	EN300-3012881-0.1g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5	95.0%	0.1g	$156.0	2025-03-19
Enamine	EN300-3012881-0.25g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5	95.0%	0.25g	$222.0	2025-03-19
Enamine	EN300-3012881-0.5g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5	95.0%	0.5g	$422.0	2025-03-19
Enamine	EN300-3012881-1.0g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5	95.0%	1.0g	$541.0	2025-03-19
Enamine	EN300-3012881-2.5g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5	95.0%	2.5g	$1063.0	2025-03-19
Enamine	EN300-3012881-5.0g	4-acetylthiomorpholine-3-carboxylic acid	229329-85-5	95.0%	5.0g	$1572.0	2025-03-19